Cas no 473255-51-5 (4-chloro-6-methylnicotinamide)

• Product Name: 4-chloro-6-methylnicotinamide
• CAS No: 473255-51-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD11108707
• CID: 2130367
• PubChem ID: 21904664
• Update Time: 2025-10-28

4-chloro-6-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methylnicotinamide
• 4-chloro-6-methylpyridine-3-carboxamide
• ETHYL 5-FORMYL-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXYLATE
• SCHEMBL5878762
• AKOS006306899
• CS-0360369
• SB53147
• 473255-51-5
• DB-010135

• MDL： MFCD11108707
• Inchi： 1S/C7H7ClN2O/c1-4-2-6(8)5(3-10-4)7(9)11/h2-3H,1H3,(H2,9,11)
• InChI Key： UUOUUEYOSBRYII-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC=C1C(N)=O

Computed Properties

• Exact Mass: 170.0246905Da
• Monoisotopic Mass: 170.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 273.5±40.0 ºC (760 Torr),
• Flash Point: 119.2±27.3 ºC,
• Refractive Index: 1.578
• Solubility: Slightly soluble (9.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-chloro-6-methylnicotinamide

Recent Advances in the Study of 4-Chloro-6-methylnicotinamide (CAS: 473255-51-5): A Comprehensive Research Brief

4-Chloro-6-methylnicotinamide (CAS: 473255-51-5) is a nicotinamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its chloro and methyl substituents on the pyridine ring, has been the subject of numerous studies exploring its biochemical properties, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, with a focus on its role in targeted therapies and its mechanism of action at the molecular level.

Recent studies have highlighted the importance of 4-chloro-6-methylnicotinamide as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features make it a versatile building block for the development of inhibitors targeting specific enzymes, such as kinases and dehydrogenases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent and selective kinase inhibitors, which showed promising activity against cancer cell lines in vitro. The study also elucidated the compound's binding affinity to ATP-binding sites, providing insights into its mechanism of action.

In addition to its role in kinase inhibition, 4-chloro-6-methylnicotinamide has been investigated for its potential as an anti-inflammatory agent. A recent preclinical study (2024) revealed that derivatives of this compound exhibit significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest its potential applicability in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The study further emphasized the compound's favorable pharmacokinetic profile, including its oral bioavailability and metabolic stability.

Another area of interest is the compound's utility in agrochemical research. A 2023 report in the Journal of Agricultural and Food Chemistry detailed its use as a precursor for the synthesis of novel pesticides with enhanced efficacy and reduced environmental toxicity. The study highlighted the compound's ability to disrupt key metabolic pathways in pests, offering a sustainable alternative to conventional agrochemicals. This dual applicability in both pharmaceutical and agrochemical domains underscores the versatility of 4-chloro-6-methylnicotinamide.

Despite these promising developments, challenges remain in optimizing the compound's therapeutic and industrial applications. For example, researchers are actively working to address issues related to its solubility and bioavailability, which could limit its efficacy in vivo. Recent advancements in formulation technology, such as nanoparticle-based delivery systems, have shown potential in overcoming these limitations. A 2024 study published in Advanced Drug Delivery Reviews explored the use of lipid-based nanoparticles to enhance the delivery of 4-chloro-6-methylnicotinamide, achieving improved tissue penetration and sustained release profiles.

In conclusion, 4-chloro-6-methylnicotinamide (CAS: 473255-51-5) represents a promising scaffold for the development of novel therapeutic and agrochemical agents. Its diverse applications, ranging from kinase inhibition to anti-inflammatory activity, highlight its significance in contemporary research. Future studies should focus on further elucidating its molecular mechanisms and optimizing its pharmacological properties to unlock its full potential. The ongoing research in this area is expected to yield significant breakthroughs in the coming years, paving the way for innovative treatments and sustainable agricultural solutions.